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DosatiLink-1 Basic Profile

Property Description

Name DosatiLink-1 [1] [2] [3]

CAS Number 2941512-37-2 [1] [2] [3]

Molecular Formula Ce9Ho3CI2F2N13017S [1] [2] [3]

Molar Mass 1517.52 g/mol [1] [2] [3]

Primary Stated Activity Abelson murine leukemia (ABL) enzyme inhibitor [1] [2] [3]

Known Biological Activity

The table below summarizes the only specific experimental data I found for DosatiLink-1.
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_ Result L
Cell Line Assay Implication
(ECs0)
K562 (human chronic Inhibition of cell growth after 3- 2.47 nM Potent anti-proliferative activity
myeloid leukemia day incubation (CellTiter-Glo [3] in ABL-driven cells.
cells) 2.0 assay) [3]
K562 expressing ABL Inhibition of cell growth after 3- > 300 Suggests a lack of efficacy
T315] mutant day incubation (CellTiter-Glo nM [3] against this common

2.0 assay) [3]

Inferred Experimental Context

resistance mutation.

While a full protocol is not available, the data from [3] provides some insights:

e Common Model: The use of the K562 cell line is standard for evaluating ABL inhibitors because its

proliferation is dependent on the Bcr-Abl protein (the human equivalent of the viral ABL enzyme) [3].
e Standard Assay: The CellTiter-Glo assay is a well-established, luminescent method for determining
the number of viable cells based on ATP levels, commonly used for high-throughput compound

screening [3].

¢ Resistance Testing: Testing against the T315I "gatekeeper" mutant is critical in ABL inhibitor
development, as this mutation confers resistance to many first- and second-generation drugs [3].

The ABL Signaling Pathway

The following diagram outlines the core ABL signaling pathway, which DosatiLink-1 is designed to inhibit.

The ABL kinase is a key node in pathways that drive cell proliferation and survival.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [DosatiLink-1 validation studies]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b12863473#dosatilink-1-validation-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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